N-cyclopentyl-2-{[5-fluoro-2-(trifluoromethyl)benzyl]amino}propanamide

• IUPAC Name: N-cyclopentyl-2-[[5-fluoro-2-(trifluoromethyl)phenyl]methylamino]propanamide
• InChI: InChI=1S/C16H20F4N2O/c1-10(15(23)22-13-4-2-3-5-13)21-9-11-8-12(17)6-7-14(11)16(18,19)20/h6-8,10,13,21H,2-5,9H2,1H3,(H,22,23)
• InChI Key: MZTMXYUFFGBEKM-UHFFFAOYSA-N
• Canonical SMILES: CC(C(=O)NC1CCCC1)NCC2=C(C=CC(=C2)F)C(F)(F)F
• Molecular Formula: C16H20F4N2O
• Molecular Weight: 332.34 g/mol

Description

N-cyclopentyl-2-{[5-fluoro-2-(trifluoromethyl)benzyl]amino}propanamide, also known as TAK-659, is a potent and selective inhibitor of the protein kinase BTK (Bruton's tyrosine kinase). BTK is a key signaling molecule in the B-cell receptor (BCR) pathway, which plays a critical role in the development and function of B-cells. TAK-659 has shown promising results in preclinical studies as a potential therapy for B-cell malignancies, autoimmune diseases, and inflammatory disorders.

Mechanism of Action

N-cyclopentyl-2-{[5-fluoro-2-(trifluoromethyl)benzyl]amino}propanamide inhibits BTK by binding to the ATP-binding site of the kinase domain, preventing its activation and downstream signaling. BTK is a key signaling molecule in the BCR pathway, which is essential for B-cell development and function. Inhibition of BTK leads to the suppression of BCR signaling and induction of apoptosis in B-cell malignancies.
Biochemical and Physiological Effects:
In preclinical studies, this compound has been shown to inhibit BTK activity and downstream signaling, leading to the suppression of B-cell proliferation and survival. This compound has also been shown to induce apoptosis in B-cell malignancies, both in vitro and in vivo. In addition, this compound has demonstrated efficacy in preclinical models of autoimmune diseases, suggesting a potential role in the regulation of immune function.

Advantages and Limitations for Lab Experiments

The advantages of N-cyclopentyl-2-{[5-fluoro-2-(trifluoromethyl)benzyl]amino}propanamide as a tool compound for laboratory experiments include its potency and selectivity for BTK, as well as its ability to inhibit BCR signaling and induce apoptosis in B-cell malignancies. However, the limitations of this compound include its relatively short half-life and the potential for off-target effects at higher concentrations.

Future Directions

For research on N-cyclopentyl-2-{[5-fluoro-2-(trifluoromethyl)benzyl]amino}propanamide include the evaluation of its efficacy in clinical trials for the treatment of B-cell malignancies and autoimmune diseases. In addition, further studies are needed to elucidate the mechanisms of action of this compound and its potential off-target effects. Finally, the development of more potent and selective BTK inhibitors may provide new opportunities for the treatment of B-cell malignancies and autoimmune diseases.

Scientific Research Applications

N-cyclopentyl-2-{[5-fluoro-2-(trifluoromethyl)benzyl]amino}propanamide has been extensively studied in preclinical models of B-cell malignancies, including chronic lymphocytic leukemia (CLL), mantle cell lymphoma (MCL), and diffuse large B-cell lymphoma (DLBCL). In these studies, this compound has demonstrated potent and selective inhibition of BTK, leading to the suppression of BCR signaling and induction of apoptosis in B-cell malignancies.
In addition to its potential as a therapy for B-cell malignancies, this compound has also shown efficacy in preclinical models of autoimmune diseases, such as rheumatoid arthritis and lupus. These studies suggest that BTK inhibition may be a viable therapeutic approach for the treatment of autoimmune diseases.